Cas no 375354-98-6 (benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate)

• Product Name: benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• CAS No: 375354-98-6
• MF: C₂₃H₁₉N₃O₄S
• MW: 433.479664087296
• CID: 6153547
• PubChem ID: 3249412
• Update Time: 2025-06-20

benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate
• SR-01000442156-1
• 375354-98-6
• ChemDiv1_004640
• HMS600C20
• F0423-0077
• benzyl 2-{[3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl]sulfanyl}acetate
• benzyl 2-((3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-yl)thio)acetate
• benzyl 2-[[3,5-dicyano-4-(2-methoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• SR-01000442156
• AKOS005700097
• AKOS005637106
• Oprea1_385826
• benzyl {[3,5-dicyano-6-hydroxy-4-(2-methoxyphenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate

• Inchi： 1S/C23H19N3O4S/c1-29-19-10-6-5-9-16(19)21-17(11-24)22(28)26-23(18(21)12-25)31-14-20(27)30-13-15-7-3-2-4-8-15/h2-10,17,21H,13-14H2,1H3,(H,26,28)
• InChI Key： VUNQDEFBEBGEIG-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC1C=CC=CC=1)C1=C(C#N)C(C2C=CC=CC=2OC)C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 433.10962727g/mol
• Monoisotopic Mass: 433.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate

Introduction to Benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS No. 375354-98-6)

Benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate (CAS No. 375354-98-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate is composed of a benzyl group attached to an acetate moiety, which is further linked to a pyridine ring substituted with cyano and methoxy groups. The presence of these functional groups imparts specific chemical properties and reactivity patterns that are crucial for its biological activity.

Recent studies have highlighted the potential of benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory and anti-cancer properties. The researchers found that the compound effectively inhibits the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression.

In another study conducted by a team of researchers at the University of California, the compound was evaluated for its potential as an antiviral agent. The results showed that benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate demonstrated significant activity against several viral strains, including influenza and herpes simplex virus. This finding opens up new avenues for the development of antiviral drugs targeting these pathogens.

The synthesis of benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of 2-methoxybenzaldehyde with malononitrile to form an intermediate nitrile compound. This intermediate is then subjected to further reactions to introduce the pyridine ring and the benzyl acetate moiety.

The physicochemical properties of benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate have been extensively studied. It is a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various biological assays and formulations.

In terms of safety and handling, benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyridin-2-ylsulfanyl}acetate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to prevent exposure to skin or inhalation.

Future research on benzyl 2-{3,5-dicyano-4-(2-methoxyphenyl)-6-o xo -1 , 4 , 5 , 6 - t e t r ah y d r o p y r i d i n - 2 - y l s u l f a n y l }a c e t at e is expected to focus on optimizing its pharmacological properties and exploring its potential as a lead compound for drug development. Ongoing clinical trials are investigating its efficacy and safety in treating various diseases such as cancer and viral infections.

In conclusion, benzyl 2-{3 , 5 - d i c y a n o - 4 - ( 2 - m e t h o x y p h e n y l ) - 6 - o x o - 1 , 4 , 5 , 6 - t e t r ah y d r o p y r i d i n - 2 - y l s u l f a n y l }a c e t at e (CAS No. 375354-98-6) represents a promising molecule with diverse biological activities. Its unique chemical structure and potential therapeutic applications make it an important subject of ongoing research in the fields of medicinal chemistry and pharmaceutical sciences.